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An In-depth Technical Guide to the Copper-Zirconium (Cu-Zr) Binary Phase Diagram

This technical guide provides a comprehensive overview of the copper-zirconium (Cu-Zr)
binary phase diagram, tailored for researchers, scientists, and professionals in drug
development with an interest in materials science. The guide details the various intermetallic
compounds, invariant reactions, and solubility limits within the Cu-Zr system. Experimental
protocols for key analytical techniques used in determining the phase diagram are also
provided.

Introduction to the Cu-Zr System

The copper-zirconium alloy system is of significant interest due to its unique properties,
including high glass-forming ability, good mechanical strength, and high thermal stability.[1][2]
These characteristics make Cu-Zr alloys, particularly in their amorphous or bulk metallic glass
(BMG) forms, promising candidates for a variety of applications. A thorough understanding of
the equilibrium phase diagram is crucial for the development and processing of these
materials. The diagram reveals a complex system with multiple intermetallic compounds and
invariant reactions.[1][3]
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Intermetallic Compounds

The Cu-Zr system is characterized by the formation of several stable and metastable
intermetallic compounds. The existence and stability of these phases have been the subject of
numerous investigations, with some debate in the literature regarding certain compounds.[3][4]
The established intermetallic phases include CuoZrz, CusiZria, CusZrs, CuioZrz, CuZr, and
CuZr2.[2][3] First-principles calculations and experimental evidence suggest that compounds
like Cu24Zr13, Cu2Zr, and CusZrs may not be stable equilibrium phases.[3][4]

Table 1: Intermetallic Compounds in the Cu-Zr System

Compound Alte-rnati\-/e Crystal Pearson Space Group
Designation Structure Symbol

CusZr2 CusZr Tetragonal 122 [4/mmm

CusiZria Hexagonal hP65 P6/m

CusZrs Orthorhombic oC44 Cmc2:1

CuioZry Orthorhombic 0oC68 Cmce

Cuzr Monoclinic mP16 P21/m

CuZr2 Tetragonal ti6 [4/mmm

Invariant Reactions

The Cu-Zr phase diagram features several invariant reactions, including eutectic, peritectic,
and eutectoid transformations. These reactions occur at specific temperatures and
compositions, leading to the formation of distinct microstructures. There is some variation in the
reported values for these reactions in the literature.

Table 2: Invariant Reactions in the Cu-Zr Binary Phase Diagram
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. Composition (at. % .
Reaction Type Temperature (°C) 21) Reaction
r

Eutectic 967 15.0 L < (Cu) + CusZr

L + CusiZria <
Peritectic 1005 18.5

CuoeZr2
Peritectic 1075 21.0 L+ Cuezts =
CusiZria
Congruent Melting 1125 27.5 CusZrs < L
Peritectic 1030 39.0 L + CusZrs < CuioZrz
Eutectic 885 45.0 L < CuioZr7 + Cuzr
Congruent Melting 930 50.0 CuZr - L
Eutectic 890 62.0 L « CuZr + CuZr2
Eutectic 995 80.0 L < CuZrz + (BZr)
Eutectoid 823 98.1 (BZr) < (azr) + CuZr2

Solubility Limits

The solubility of zirconium in copper and copper in zirconium is limited. The maximum solid
solubility of Zr in (Cu) is approximately 0.12 at.% at the eutectic temperature of 967°C.[5] The
solubility decreases significantly at lower temperatures. Copper has a noticeable solubility in
the high-temperature (3-Zr phase, but very limited solubility in the low-temperature a-Zr phase.

Table 3: Solid Solubility Limits in the Cu-Zr System
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Solute Solvent Phase Temperature (°C) Solubility (at. %)
Zr (Cu) 967 ~0.12

Zr (Cu) 850 ~0.07

Zr (Cu) 600 <0.01

Cu (Bzr) 995 ~2.0

Cu (aZr) 823 <0.2

Experimental Protocols for Phase Diagram
Determination

The determination of the Cu-Zr phase diagram relies on a combination of experimental
techniques to identify phase transitions, crystal structures, and microstructures.

Sample Preparation

» Alloy Synthesis: High-purity copper (99.99%) and zirconium (99.99%) are used as starting
materials. Alloys of various compositions are prepared by arc-melting the constituent
elements in a water-cooled copper crucible under a high-purity argon atmosphere. To ensure
homogeneity, each alloy ingot is typically re-melted several times.

o Heat Treatment: Samples for equilibrium studies are sealed in quartz ampoules under a
partial pressure of argon and annealed at different temperatures for extended periods to
achieve equilibrium. Subsequently, the samples are quenched in cold water to retain the
high-temperature microstructure.

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the temperatures of phase transformations, such as eutectic,
peritectic, and solid-state reactions.

o Sample Encapsulation: A small piece of the alloy (typically 10-30 mg) is sealed in an
aluminum or graphite pan. An empty pan is used as a reference.
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» Heating/Cooling Program: The sample and reference are heated and cooled at a controlled
rate (e.g., 10-20 K/min) in an inert atmosphere (e.g., flowing argon).

» Data Analysis: The difference in heat flow between the sample and the reference is
measured as a function of temperature. Endothermic and exothermic peaks in the DSC
curve correspond to phase transformations. The onset temperature of a peak is typically
taken as the transformation temperature.

X-Ray Diffraction (XRD)

XRD is used to identify the crystal structures of the different phases present in the alloys at
various temperatures.

o Sample Preparation: Bulk samples are polished to a mirror finish, or powdered samples are
prepared from the annealed alloys.

o Data Acquisition: The sample is irradiated with monochromatic X-rays (commonly Cu Ka
radiation) in a diffractometer. The intensity of the diffracted X-rays is recorded as a function
of the diffraction angle (26).

e Phase Identification: The resulting diffraction pattern, a plot of intensity versus 26, is a
fingerprint of the crystalline phases present. The peak positions and relative intensities are
compared with standard diffraction data from databases like the International Centre for
Diffraction Data (ICDD) to identify the phases.[6] Rietveld refinement can be used for
quantitative phase analysis.[7]

Scanning Electron Microscopy (SEM) with Energy
Dispersive X-ray Spectroscopy (EDX)

SEM is used to observe the microstructure of the alloys, including the morphology, size, and
distribution of the different phases. EDX provides elemental analysis of these phases.

o Sample Preparation: Samples are mounted in a conductive resin, ground with successively
finer abrasive papers, and then polished with diamond paste to obtain a smooth, mirror-like
surface. The samples may be etched with a suitable chemical reagent to reveal the
microstructure.
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e Imaging: The prepared sample is placed in the SEM chamber. A focused beam of electrons
is scanned across the surface. The resulting signals (e.g., backscattered electrons,
secondary electrons) are collected to form an image of the microstructure. Backscattered
electron imaging is particularly useful for distinguishing between phases with different
average atomic numbers.[8]

o Elemental Analysis: The electron beam is focused on a specific phase or area of interest.
The interaction of the beam with the sample generates characteristic X-rays. An EDX
detector measures the energy of these X-rays, allowing for the qualitative and quantitative
determination of the elemental composition of the selected region.[9]

Logical Relationship of Invariant Reactions

The following diagram illustrates the sequence and relationship of the major invariant reactions
in the Cu-Zr system as a function of temperature.
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Caption: Flowchart of invariant reactions in the Cu-Zr system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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